Cas no 1334729-38-2 ((R)-2-(Pyrrolidin-3-ylmethyl)pyridine)

• Product Name: (R)-2-(Pyrrolidin-3-ylmethyl)pyridine
• CAS No: 1334729-38-2
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5168684
• Update Time: 2025-05-20

(R)-2-(Pyrrolidin-3-ylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Pyrrolidin-3-ylmethyl)pyridine
• 2-{[(3R)-pyrrolidin-3-yl]methyl}pyridine
• D76187

• Inchi： 1S/C10H14N2/c1-2-5-12-10(3-1)7-9-4-6-11-8-9/h1-3,5,9,11H,4,6-8H2/t9-/m1/s1
• InChI Key： IPCCHDSTQIMBLA-SECBINFHSA-N
• SMILES： N1CC[C@H](CC2C=CC=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9

Additional information on (R)-2-(Pyrrolidin-3-ylmethyl)pyridine

Professional Introduction of (R)-2-(Pyrrolidin-3-ylmethyl)pyridine (CAS No. 1334729-38-2)

The compound (R)-2-(Pyrrolidin-3-ylmethyl)pyridine, identified by the CAS registry number 1334729-38-2, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, combining the structural features of pyridine and pyrrolidine. Its unique structure, characterized by a pyridine ring substituted with a pyrrolidine-derived group, makes it an intriguing subject for both academic research and industrial development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (R)-2-(Pyrrolidin-3-ylmethyl)pyridine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and asymmetric synthesis techniques, to achieve high yields and enantioselectivity. These methods not only enhance the scalability of the synthesis process but also pave the way for its application in drug discovery and material science.

The structural versatility of (R)-2-(Pyrrolidin-3-ylmethyl)pyridine has led to its exploration in diverse fields. In medicinal chemistry, this compound has shown promise as a lead molecule for developing novel therapeutic agents. For instance, studies have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and central nervous system diseases.

In addition to its pharmaceutical applications, (R)-2-(Pyrrolidin-3-ylmethyl)pyridine has also garnered attention in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in catalytic systems. Recent research highlights its role as a ligand in organocatalysis, where it facilitates enantioselective transformations of organic substrates. This property underscores its potential in green chemistry and sustainable chemical processes.

The stereochemistry of (R)-2-(Pyrrolidin-3-ylmethyl)pyridine plays a crucial role in determining its biological activity and chemical reactivity. The (R)-configuration at the pyrrolidine ring imparts specific spatial arrangements that are essential for molecular recognition and binding interactions. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to elucidate the stereochemical effects on its pharmacokinetic properties.

From an environmental perspective, the synthesis and application of (R)-2-(Pyrrolidin-3-ylmethyl)pyridine align with the principles of green chemistry. Researchers have developed eco-friendly synthetic routes that minimize waste generation and utilize renewable resources. These efforts not only reduce the ecological footprint but also enhance the sustainability of chemical manufacturing processes.

In conclusion, (R)-2-(Pyrrolidin-3-ylmethyl)pyridine (CAS No. 1334729-38-2) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile applications, and alignment with sustainable practices position it as a key molecule in advancing both scientific knowledge and industrial innovation.